Cas no 1158485-36-9 (1-(Ethanesulfonyl)propan-2-amine hydrochloride)

• Product Name: 1-(Ethanesulfonyl)propan-2-amine hydrochloride
• CAS No: 1158485-36-9
• MF: C₅H₁₄ClNO₂S
• MW: 187.68815946579
• CID: 4574028
• Update Time: 2025-06-29

1-(Ethanesulfonyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)propan-2-amine hydrochloride
• 1-ethylsulfonylpropan-2-amine;hydrochloride
• Z1267881674
• 1-(Ethanesulfonyl)propan-2-amine hydrochloride

• Inchi： 1S/C5H13NO2S.ClH/c1-3-9(7,8)4-5(2)6;/h5H,3-4,6H2,1-2H3;1H
• InChI Key： MGVGIPQKHLQWDR-UHFFFAOYSA-N
• SMILES： Cl.S(CC)(CC(C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Topological Polar Surface Area: 68.5

Experimental Properties

• Melting Point: NA

1-(Ethanesulfonyl)propan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Ethanesulfonyl)propan-2-amine hydrochloride

Introduction to 1-(Ethanesulfonyl)propan-2-amine hydrochloride (CAS No. 1158485-36-9)

1-(Ethanesulfonyl)propan-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1158485-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylamine derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecular structure of this compound incorporates both sulfonyl and amine functional groups, which contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The ethanesulfonyl moiety in the name of this compound is a key feature that influences its interactions with biological targets. Sulfonyl groups are widely recognized for their ability to enhance binding affinity and selectivity in drug molecules. In contrast, the propan-2-amine component introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, further modulating the compound's pharmacokinetic behavior. The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in various biochemical assays and formulation development.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of sulfonylamine derivatives in the design of novel therapeutic agents. Studies have demonstrated that compounds featuring the ethanesulfonyl group exhibit promising activities against a range of therapeutic targets, including enzymes and receptors involved in inflammatory pathways. For instance, research published in peer-reviewed journals has shown that derivatives of this class can modulate the activity of Janus kinases (JAKs), which are critical mediators of immune responses. The amine functionality further extends the potential applications of this compound by enabling modifications that enhance metabolic stability and bioavailability.

The synthesis of 1-(Ethanesulfonyl)propan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, sulfonation, and amination processes. Advances in green chemistry have led to the development of more sustainable synthetic routes, such as catalytic methods that minimize waste generation. These innovations not only improve the efficiency of production but also align with global efforts to promote environmentally responsible chemical manufacturing.

In the realm of medicinal chemistry, the structural features of 1-(Ethanesulfonyl)propan-2-amine hydrochloride make it an attractive candidate for further derivatization to explore new pharmacological profiles. Researchers have employed structure-activity relationship (SAR) studies to optimize key pharmacophoric elements, aiming to enhance potency while reducing potential side effects. The versatility of this scaffold allows for modifications at multiple positions, enabling the creation of libraries of compounds for high-throughput screening (HTS). Such approaches have been instrumental in identifying lead candidates for preclinical development.

The pharmacological evaluation of 1-(Ethanesulfonyl)propan-2-amine hydrochloride has revealed intriguing biological activities that warrant further investigation. Preclinical studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and signaling pathways. Additionally, its ability to interact with amine-binding sites raises possibilities for applications in central nervous system (CNS) disorders, where modulation of neurotransmitter systems could lead to novel therapeutic interventions. The hydrochloride salt form has been particularly useful in these studies due to its improved solubility and stability.

From a regulatory perspective, 1-(Ethanesulfonyl)propan-2-amine hydrochloride (CAS No. 1158485-36-9) is subject to standard guidelines governing pharmaceutical substances. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality throughout production processes. Documentation requirements include detailed protocols for synthesis, purification, characterization, and storage conditions. These measures are essential for maintaining regulatory compliance and ensuring the safety and efficacy of any derivative compounds developed from this scaffold.

The future prospects for 1-(Ethanesulfonyl)propan-2-amine hydrochloride are promising, given its unique structural attributes and demonstrated biological relevance. Ongoing research aims to elucidate its mechanism of action through advanced biochemical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights will guide rational drug design efforts aimed at improving therapeutic efficacy while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in translating these findings into clinical applications.

In conclusion,1-(Ethanesulfonyl)propan-2-amine hydrochloride represents a significant compound within the arsenal of pharmaceutical intermediates with potential therapeutic value. Its combination of functional groups offers a versatile platform for innovation in drug discovery programs targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies,1-(Ethanesulfonyl)propan-2-amine hydrochloride is poised to play an important role in shaping future advancements in medicinal chemistry.